N-(4-Oxo-4-phenylbutyl)acetamide
Cat. No. B8354332
M. Wt: 205.25 g/mol
InChI Key: WHMXOHFLAHBICV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06034272
Procedure details
Pyridinium chlorochromate (10.08 g, 46.8 mmol) was added to a solution of N-(4-hydroxy-4-phenyl-butyl)-acetamide (6.46 g, 31.2 mmol), prepared in the previous step, in 200 ml of methylene chloride and the mixture stirred at room temperature for 1.5 hours. The entire reaction mixture was poured onto 200 g of silica gel (230-400 mesh) and the material eluted with ethyl acetate. Isolation of the major fraction gave N-(4-oxo-4-phenyl-butyl)-acetamide (4.35 g, 68%) as a light brown solid, mp 92-95° C.
Name
N-(4-hydroxy-4-phenyl-butyl)-acetamide
Quantity
6.46 g
Type
reactant
Reaction Step One
Yield
68%
Identifiers
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REACTION_CXSMILES
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[Cr](Cl)([O-])(=O)=O.[NH+]1C=CC=CC=1.[OH:12][CH:13]([C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1)[CH2:14][CH2:15][CH2:16][NH:17][C:18](=[O:20])[CH3:19]>C(Cl)Cl>[O:12]=[C:13]([C:21]1[CH:22]=[CH:23][CH:24]=[CH:25][CH:26]=1)[CH2:14][CH2:15][CH2:16][NH:17][C:18](=[O:20])[CH3:19] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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10.08 g
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Type
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reactant
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Smiles
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[Cr](=O)(=O)([O-])Cl.[NH+]1=CC=CC=C1
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Name
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N-(4-hydroxy-4-phenyl-butyl)-acetamide
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Quantity
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6.46 g
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Type
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reactant
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Smiles
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OC(CCCNC(C)=O)C1=CC=CC=C1
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Step Two
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture stirred at room temperature for 1.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The entire reaction mixture
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ADDITION
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Type
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ADDITION
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Details
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was poured onto 200 g of silica gel (230-400 mesh)
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WASH
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Type
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WASH
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Details
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the material eluted with ethyl acetate
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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|
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Type
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product
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Smiles
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O=C(CCCNC(C)=O)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.35 g | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 67.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
